3-Ethoxy-2-methyl-3-phenyl-2,3-dihydro-1,2-benzothiazole 1,1-dioxide

3-Ethoxy-2-methyl-3-phenyl-2,3-dihydro-1,2-benzothiazole 1,1-dioxide (CAS: 18963-26-3) is a highly specialized, bench-stable pseudoester (O,N-acetal) derivative of N-methylsaccharin. Featuring a fully substituted C3 center with both phenyl and ethoxy moieties, this cyclic sulfonamide (sultam) functions as an advanced building block and a controlled-release precursor for reactive N-sulfonyliminium intermediates [1]. In procurement and material selection, it is prioritized over parent saccharin derivatives or reactive pseudo-halides because it perfectly balances ambient handling stability with high reactivity under Lewis acid catalysis . This makes it a highly effective starting material for the synthesis of C3-quaternary benzosultams, biologically active sulfonamides, and complex photo-reactive scaffolds in medicinal chemistry and advanced organic synthesis.

Procurement substitution with the parent N-methylsaccharin, the dehydrated 3-phenyl-1,2-benzisothiazole 1,1-dioxide (ketimine), or the 3-chloro pseudo-halide analog frequently results in process failure or severe yield degradation [1]. The 3-chloro analog is highly moisture-sensitive, rapidly hydrolyzing upon atmospheric exposure, which mandates strict glovebox handling and leads to poor batch-to-batch reproducibility [2]. Conversely, attempting direct Grignard or nucleophilic additions to N-methylsaccharin often causes competitive ring-opening of the isothiazole core rather than the desired C3-substitution. By utilizing the 3-ethoxy pseudoester, chemists secure a bench-stable masked iminium precursor that resists ambient moisture but activates cleanly in situ, preventing ring-opening and ensuring high-fidelity C3-quaternary functionalization [3].

Bench-Top Stability and Hydrolytic Resistance

A critical procurement advantage of the 3-ethoxy pseudoester is its resistance to ambient moisture compared to pseudo-halide alternatives. While 3-chloro-2-methyl-3-phenyl-2,3-dihydro-1,2-benzothiazole 1,1-dioxide degrades rapidly in air, the 3-ethoxy derivative (CAS 18963-26-3) maintains structural integrity for extended periods, eliminating the need for specialized inert-atmosphere storage [1].

Allows for standard benchtop weighing and handling, drastically reducing process complexity and preventing batch failures caused by degraded precursors.

Yield Optimization in Lewis Acid-Mediated C-C Bond Formation

When synthesizing C3-quaternary benzosultams, direct nucleophilic addition to N-methylsaccharin often fails due to competitive ring-opening. The 3-ethoxy pseudoester acts as a highly efficient masked sulfonyliminium ion. Upon activation with BF3·OEt2, it cleanly ejects ethanol to form the reactive intermediate, which is seamlessly trapped by carbon nucleophiles (e.g., allyltrimethylsilane) without ring-opening [1].

Ensures high-fidelity synthesis of complex, sterically hindered sultam libraries while minimizing purification bottlenecks associated with ring-opened byproducts.

Photochemical S-N Homolysis Efficiency

Saccharin-derived sultams undergo specific light-induced reactions initiated by S-N bond homolysis. The presence of the fully substituted C3 center (phenyl and ethoxy groups) in CAS 18963-26-3 alters the chromophore absorption profile, facilitating more efficient homolysis under standard UV irradiation compared to unsubstituted or simple alkyl-substituted analogs [1].

Provides a highly efficient, predictable precursor for specialized photo-induced skeletal rearrangements and radical trapping in medicinal chemistry workflows.

Precursor for C3-Quaternary Benzosultam Libraries in Medicinal Chemistry

Because of its bench stability and clean activation via Lewis acids, this compound is selected for synthesizing libraries of C3,C3-disubstituted benzosultams. It serves as a reliable masked N-sulfonyliminium ion, allowing medicinal chemists to introduce diverse carbon nucleophiles without the yield-destroying ring-opening reactions typical of parent saccharin derivatives [1].

Substrate for Advanced Photochemical Rearrangements

Following established literature on the photochemistry of saccharin-derived sultams, this compound is highly suited for UV-induced S-N bond homolysis. It is procured specifically for workflows investigating novel cyclic N-hydroxysulfinamides, condensative dimerizations, or radical trapping mechanisms where standard thermal chemistry fails [2].

Development of Sterically Demanding Chiral Auxiliaries

The rigid benzisothiazoline 1,1-dioxide core, combined with the bulky C3-phenyl and ethoxy substituents, makes this compound an excellent starting scaffold for the development of new chiral sultam auxiliaries. Its processability allows for controlled modifications that are critical when tuning the steric environment for asymmetric synthesis [3].